Cas no 404-33-1 (L-Phenylalanine, N-[N-(trifluoroacetyl)glycyl]-)

• Product name: L-Phenylalanine, N-[N-(trifluoroacetyl)glycyl]-
• CAS No: 404-33-1
• MF: C₁₃H₁₃N₂O₄F₃
• MW: 318.249
• CID: 2856191
• PubChem ID: 165348378

L-Phenylalanine, N-[N-(trifluoroacetyl)glycyl]- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, N-[N-(trifluoroacetyl)glycyl]-
• DTXSID901241466
• 404-33-1

• Inchi： InChI=1S/C13H13F3N2O4/c14-13(15,16)12(22)17-7-10(19)18-9(11(20)21)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,17,22)(H,18,19)(H,20,21)/t9-/m0/s1
• InChI Key： DQQAHAOCNRYPQI-VIFPVBQESA-N

Computed Properties

• Exact Mass: 318.08274139Da
• Monoisotopic Mass: 318.08274139Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5Ų
• XLogP3: 1.2